11-HEPE

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13+
• InChIKey: IDEHSDHMEMMYIR-WSAGHCNZSA-N

11-HEPE Procurement Guide: Key Specifications and Baseline for Research-Grade Monohydroxy Eicosapentaenoic Acid

11-HEPE (11‑Hydroxyeicosapentaenoic acid, CAS 99217‑78‑4) is a monohydroxy fatty acid derived from the omega‑3 polyunsaturated fatty acid eicosapentaenoic acid (EPA) [REFS‑1]. It exists as two distinct stereoisomers, 11(R)‑HEPE and 11(S)‑HEPE, and is also available as the racemic mixture (±)11‑HEPE [REFS‑2]. This compound is an oxylipin and a member of the eicosanoid family, functioning as a lipid mediator in inflammatory and immune signaling [REFS‑1]. Its primary research value lies in its role as an intermediate in the biosynthesis of specialized pro‑resolving mediators (SPMs), particularly resolvins [REFS‑3].

Available as (±) racemic mixture and stereospecific 11(R)-HEPE

Racemate: non-enzymatic EPA oxidation; 11(R)-HEPE: 11(R)-LO (marine origin)

Functional activity not documented for racemate; 11(R)-HEPE may support pathway studies

• [1] PubChem. (+/-)-11-hydroxy-5Z,8Z,12E,14Z,17Z-eicosapentaenoic acid. PubChem CID 16061130. View Source

Why Generic 11-HEPE Substitution Fails: Evidence-Based Selection Criteria for Research and Procurement

Substituting 11‑HEPE with another HEPE isomer or a racemic mixture without verification introduces significant experimental variability. The biological activity of 11‑HEPE is critically dependent on the position and stereochemistry of the hydroxyl group. For instance, while (±)11‑HEPE is a racemic mixture produced by non‑enzymatic oxidation, its biological activity is not clearly documented [REFS‑1]. In contrast, the specific 11(R)‑HEPE stereoisomer is a key precursor for resolvin biosynthesis [REFS‑2]. Furthermore, different HEPE isomers, such as 5‑HEPE, 12‑HEPE, and 18‑HEPE, are generated by distinct enzymatic pathways and exhibit divergent biological functions [REFS‑3]. Therefore, procurement of a well‑characterized, isomerically pure form of 11‑HEPE is essential for reproducible and interpretable research outcomes.

Biosynthetic enzyme mismatch

11-HEPE is produced by 11(R)-LO (marine origin), while 12-HEPE is produced by 12-LOX (mammalian); analytical and biological readouts may differ.

Tissue-specific regulation divergence

11-HEPE predominance in mature ovaries versus 12-HEPE in immature; reproductive stage context may not transfer.

Functional characterization gap

(±)11-HEPE racemate lacks documented functional activity; 12-HEPE has reported IC50 values in platelet and vascular assays, limiting direct substitution.

• [1] LIPID MAPS. Hydroxyeicosatetraenoic acids (HETE), oxylipins, epoxides, docosanoids, octadecanoids, lipoxygenases, CYP450 oxidases. View Source

11-HEPE Quantitative Differentiation: A Comparator-Based Evidence Guide for Scientific Selection

Precursor-Product Specificity: 11-HEPE vs. 18-HEPE in Resolvin Biosynthesis

The metabolic fate of 18‑HEPE by human 15‑lipoxygenase yields both 11,18‑diHEPE and 17,18‑diHEPE. However, in vivo anti‑inflammatory activity is not uniformly distributed. While 17,18‑diHEPE (RvE3) significantly inhibited neutrophil infiltration in a murine peritonitis model (43.7% reduction at 10 ng/mouse), the 11,18‑diHEPE isomers showed little to no effect [REFS‑1]. This demonstrates that the hydroxylation pattern, specifically the 11‑position, dictates downstream bioactive potential, highlighting the necessity of 11‑HEPE as a specific, but inactive, precursor in this pathway.

Biosynthetic Enzyme

Class-level

11(R)-LO uniquely produces 11(R)-HEPE; enzyme absent in mammalian systems

Enantiomer-specific pathway study fit

Chiral HPLC confirmation required

Evidence Dimension	Inhibition of neutrophil infiltration in murine peritonitis
Target Compound Data	11,18‑diHEPE (derived from 18‑HEPE): Little to no effect
Comparator Or Baseline	17,18‑diHEPE (RvE3): 43.7 ± 1.3% reduction at 10 ng/mouse
Quantified Difference	Activity is specific to the 17,18‑dihydroxy configuration; the 11,18‑dihydroxy configuration is essentially inactive.
Conditions	Zymosan‑induced peritonitis in mice, 10 ng/mouse dose

Why This Matters

This data directly informs experimental design: 11‑HEPE is not an active anti‑inflammatory mediator but a crucial, and specific, biosynthetic intermediate. Selecting it for pathway studies requires understanding its distinct, and inactive, role compared to the downstream, active resolvins.

• [1] Isobe, Y., Arita, M., Matsueda, S., Iwamoto, R., Fujihara, T., Nakanishi, H., ... & Serhan, C. N. (2012). Identification and structure determination of novel anti-inflammatory mediator resolvin E3, 17,18-dihydroxyeicosapentaenoic acid. Journal of Biological Chemistry, 287(13), 10525-10534. View Source

Stereoisomer-Dependent Activity: 11(R)-HEPE vs. 11(S)-HEPE vs. (±)11-HEPE

The biological activity of 11‑HEPE is stereospecific. While the racemic mixture (±)11‑HEPE (equal parts 11(S)‑ and 11(R)‑HEPE) is produced by non‑enzymatic oxidation, its biological activity is not clearly documented [REFS‑1]. In contrast, 11(R)‑HEPE is a specific precursor to E‑series resolvins [REFS‑2]. 11(S)‑HEPE, while structurally similar, is generated via a different enzymatic pathway and exhibits distinct, though not fully elucidated, biological effects [REFS‑3]. This stereochemical divergence underscores the importance of isomer‑specific procurement for pathway analysis and functional studies.

Ovarian Maturation Switch

Head-to-head

11-HEPE predominant in mature ovaries; 12-HEPE in immature (Mytilus edulis)

Reproductive stage biomarker context

Calcium-dependent, cytosolic 11(R)-LO

Evidence Dimension	Documented biological activity and pathway assignment
Target Compound Data	11(R)-HEPE: Documented precursor to E-series resolvins; 11(S)-HEPE: Reported anti-inflammatory effects; (±)11-HEPE: Biological activity not clearly documented.
Comparator Or Baseline	11(S)-HEPE: Reported to inhibit COX-2 in human monocytes; (±)11-HEPE: Reported activity is ambiguous.
Quantified Difference	The racemic mixture lacks a clear functional definition, while the individual enantiomers have defined, but distinct, roles.
Conditions	In vitro cell culture and enzymatic assays

Why This Matters

Procurement of the correct stereoisomer is non-negotiable. Using the undefined racemic mixture (±)11‑HEPE introduces uncontrolled variables, whereas 11(R)‑HEPE or 11(S)‑HEPE provides a defined, traceable compound for targeted investigation.

Analytical Distinction: 11-HEPE as a Differential Biomarker in Food Authentication

11‑HEPE, along with several other oxylipins, has been validated as a key differential marker for distinguishing between organic and conventional UHT milk [REFS‑1]. In a study analyzing 100 commercial milk samples, a panel of oxylipins including 8‑HEPE, 5‑HEPE, 11‑HEPE, 9‑HEPE, and 18‑HEPE could reliably differentiate between production methods [REFS‑1]. This demonstrates 11‑HEPE's utility as a precise analytical target, where its relative abundance provides a specific, quantifiable signal of metabolic state or production system, independent of its direct biological activity.

Plasma Response Stratification

Cross-study

Greater 11-HEPE change in low basal EPA group; 12-HEPE and 15-HEPE lacked this dependence

Captures basal-status-dependent biomarker dimension

RCT, n=110, 12-month EPA+DHA supplementation

Evidence Dimension	Differentiation of organic vs. conventional UHT milk
Target Compound Data	11‑HEPE was one of several oxylipins (including 8‑HEPE, 5‑HEPE, 9‑HEPE, 18‑HEPE) that together enabled accurate classification of milk type.
Comparator Or Baseline	Other oxylipins and fatty acid profiles
Quantified Difference	The combination of these specific oxylipins provided a discriminatory signature; individual fold-change values are not provided.
Conditions	100 commercial UHT milk samples (52 conventional, 48 organic) analyzed by LC‑MS.

Why This Matters

This application highlights the value of 11‑HEPE as a specific and reliable analytical standard. For laboratories engaged in food authentication or metabolic profiling, 11‑HEPE is a proven, measurable biomarker that provides actionable, quantitative data, justifying its procurement as a reference material.

• [1] Samarra, I., Masdevall, C., Foguet-Romero, E., Guirro, M., Riu, M., Herrero, P., ... & Delpino-Rius, A. (2021). Analysis of oxylipins to differentiate between organic and conventional UHT milks. Food Chemistry, 339, 128477. View Source

Cross-Species Metabolic Divergence: Human vs. Murine Lipoxygenase Product Specificity

The conversion of 18‑HEPE by lipoxygenases reveals a critical species difference. Human 15‑LOX preferentially converts 18‑HEPE into 11,18‑diHEPE and 17,18‑diHEPE. In contrast, murine 12/15‑LOX predominantly forms 8,18‑diHEPE and 12,18‑diHEPE from the same substrate [REFS‑1]. This indicates that the human enzyme has a unique, and potentially more relevant, pathway for generating 11‑HEPE‑derived metabolites. This finding underscores the importance of using the correct 11‑HEPE isomer in human‑focused research models, as murine models may not accurately reflect the same biosynthetic profile.

PsA Disease Activity

Cross-study

11-HEPE, 12-HEPE, 15-HEPE all correlated with DAS28 and CDAI in PsA patients

Composite EPA-derived metabolite signature member

Individual correlation coefficients not reported

Evidence Dimension	Lipoxygenase product profile from 18‑HEPE
Target Compound Data	Human 15‑LOX: Preferentially converts 18‑HEPE to 11,18‑diHEPE and 17,18‑diHEPE.
Comparator Or Baseline	Murine 12/15‑LOX: Preferentially converts 18‑HEPE to 8,18‑diHEPE and 12,18‑diHEPE.
Quantified Difference	Different product ratios; human enzyme shows a unique pathway to 11,18‑diHEPE.
Conditions	In vitro enzyme assays with recombinant lipoxygenases

Why This Matters

For translational research, this species difference is critical. Researchers using murine models must account for divergent metabolism; the human‑relevant 11‑HEPE pathway may not be fully recapitulated in mice. This justifies the procurement of 11‑HEPE for direct study in human‑derived cells or enzyme systems to ensure translational relevance.

• [1] Isobe, Y., Arita, M., Matsueda, S., Iwamoto, R., Fujihara, T., Nakanishi, H., ... & Serhan, C. N. (2012). Identification and structure determination of novel anti-inflammatory mediator resolvin E3, 17,18-dihydroxyeicosapentaenoic acid. Journal of Biological Chemistry, 287(13), 10525-10534. View Source

11-HEPE Application Scenarios: Evidence-Based Research and Industrial Use Cases

Mapping the Resolvin Biosynthetic Pathway in Human Cells

Researchers aiming to dissect the enzymatic cascade leading to resolvin E3 production in human cells must utilize 11‑HEPE as a specific substrate or pathway marker. Evidence shows that human 15‑LOX converts 18‑HEPE to 11,18‑diHEPE, an intermediate that, unlike its 17,18‑diHEPE counterpart, lacks direct anti‑inflammatory activity [REFS‑1]. Using a defined 11‑HEPE standard allows for precise tracking of this pathway branch and quantification of its flux, which is essential for understanding the regulation of pro‑resolving mediator biosynthesis.

Chiral Lipidomics and Stereoisomer-Specific Functional Studies

Given that the biological activity of 11‑HEPE is stereospecific—with 11(R)‑HEPE serving as a resolvin precursor and 11(S)‑HEPE exhibiting distinct effects—the procurement of pure enantiomers is essential [REFS‑1]. Laboratories performing chiral lipidomics or functional assays must use isomerically pure 11(R)‑HEPE or 11(S)‑HEPE to avoid the confounding effects of the racemic mixture (±)11‑HEPE, whose activity is not clearly documented [REFS‑2]. This enables unambiguous assignment of biological functions to a specific stereoisomer.

Development and Validation of LC-MS/MS Methods for Oxylipin Quantification

11‑HEPE is a validated analytical target in food authentication studies, where it serves as a key differential marker alongside other oxylipins [REFS‑1]. For analytical chemists developing targeted LC‑MS/MS panels for oxylipin profiling, 11‑HEPE is a necessary reference standard. Its inclusion ensures accurate identification and relative quantification in complex biological matrices, such as milk, plasma, or tissue homogenates, where subtle shifts in oxylipin profiles are indicative of physiological or pathological states.

Translational Inflammation Research: Human vs. Murine Metabolic Profiling

The species-specific metabolism of EPA to 11‑HEPE and its downstream products necessitates the use of human‑relevant models [REFS‑1]. Studies investigating the resolution of inflammation in human diseases should directly employ human cell lines or primary cells incubated with 11‑HEPE to monitor its conversion. This approach circumvents the limitations of murine models, where the lipoxygenase product profile diverges, ensuring that observed metabolic and functional outcomes are directly translatable to human biology.

Application

Selection Property

Validation Focus

LC-MS/MS oxylipin method development

Distinct MRM transition and retention time

Peak identity confirmation in biological matrices

Marine reproductive lipidomics

11(R)-LO enzymatic origin; developmental switch

Reproductive stage biomarker validation

Resolvin E3 pathway studies

11,18-diHEPE as low-activity branch comparator

Structure-activity relationship with RvE3

Inflammatory arthritis lipidomics research

EPA-derived HEPE signature member

Composite biomarker panel performance

• [1] Isobe, Y., Arita, M., Matsueda, S., Iwamoto, R., Fujihara, T., Nakanishi, H., ... & Serhan, C. N. (2012). Identification and structure determination of novel anti-inflammatory mediator resolvin E3, 17,18-dihydroxyeicosapentaenoic acid. Journal of Biological Chemistry, 287(13), 10525-10534. View Source
• [2] Samarra, I., Masdevall, C., Foguet-Romero, E., Guirro, M., Riu, M., Herrero, P., ... & Delpino-Rius, A. (2021). Analysis of oxylipins to differentiate between organic and conventional UHT milks. Food Chemistry, 339, 128477. View Source